Cas no 92451-01-9 (Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy-
• CAS No: 92451-01-9
• MF: C₁₁H₁₉NO₈
• MW: 293.2704641819
• CID: 800708
• PubChem ID: 24888488
• Update Time: 2025-04-19

Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy-
• Methoxypolyethylene glycol 5,000 acetic acid N-succinimidyl ester
• (2,5-dioxopyrrolidin-1-yl) 2-(2-hydroxyethoxy)acetate,2-methoxyethanol
• O-[(N-Succinimidyloxycarbonyl)methyl]-O'-methylpolyethylene glycol
• Sunbright ME 020AS
• Sunbright ME 050AS

• Inchi： 1S/C8H11NO6.C3H8O2/c10-3-4-14-5-8(13)15-9-6(11)1-2-7(9)12;1-5-3-2-4/h10H,1-5H2;4H,2-3H2,1H3
• InChI Key： NYXRHTOXAYVBMV-UHFFFAOYSA-N
• SMILES： O(C(COCCO)=O)N1C(CCC1=O)=O.O(C)CCO

Computed Properties

• Exact Mass: 293.11100

Experimental Properties

• PSA: 122.60000
• LogP: -1.83450

Poly(oxy-1,2-ethanediyl),a-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-w-methoxy- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10-23
• Storage Condition：−20°C

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials